Cas no 1807211-83-1 (2-Chloromethyl-5-hydroxy-3-phenylpyridine)

• Product Name: 2-Chloromethyl-5-hydroxy-3-phenylpyridine
• CAS No: 1807211-83-1
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 4902860
• Update Time: 2025-10-29

2-Chloromethyl-5-hydroxy-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-hydroxy-3-phenylpyridine

• Inchi： 1S/C12H10ClNO/c13-7-12-11(6-10(15)8-14-12)9-4-2-1-3-5-9/h1-6,8,15H,7H2
• InChI Key： WQTIEAMJWHWULO-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(=CN=1)O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloromethyl-5-hydroxy-3-phenylpyridine

Introduction to 2-Chloromethyl-5-hydroxy-3-phenylpyridine (CAS No. 1807211-83-1)

2-Chloromethyl-5-hydroxy-3-phenylpyridine (CAS No. 1807211-83-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities and pharmacological properties.

The molecular formula of 2-Chloromethyl-5-hydroxy-3-phenylpyridine is C₁₄H₁₂ClNO, and it has a molecular weight of approximately 249.70 g/mol. The compound features a pyridine ring with a chloromethyl group at the 2-position, a hydroxyl group at the 5-position, and a phenyl group at the 3-position. These functional groups contribute to its reactivity and potential for forming various derivatives, making it an attractive candidate for drug development.

In terms of physical properties, 2-Chloromethyl-5-hydroxy-3-phenylpyridine is typically a solid at room temperature with a melting point ranging from 90°C to 95°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The synthesis of 2-Chloromethyl-5-hydroxy-3-phenylpyridine can be achieved through several methods, including multistep reactions involving the formation of the pyridine ring and subsequent functional group modifications. One common approach involves the reaction of 3-bromopyridine with phenylboronic acid to form 3-phenylpyridine, followed by selective chloromethylation and hydroxylation steps. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of transition-metal catalysts and green solvents.

In the realm of medicinal chemistry, 2-Chloromethyl-5-hydroxy-3-phenylpyridine has shown promise as a lead compound for the development of novel drugs. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its activity as an inhibitor of protein kinases, which are key targets in cancer therapy. The chloromethyl group provides a reactive site for further derivatization, allowing for the optimization of potency and selectivity.

Beyond its role as an enzyme inhibitor, 2-Chloromethyl-5-hydroxy-3-phenylpyridine has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease. These findings have sparked interest among researchers to explore its therapeutic applications further.

The pharmacokinetic properties of 2-Chloromethyl-5-hydroxy-3-phenylpyridine are another area of active research. Initial studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. Its ability to cross biological membranes and reach target tissues efficiently is being optimized through structural modifications and prodrug strategies.

In addition to its therapeutic potential, 2-Chloromethyl-5-hydroxy-3-phenylpyridine has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Researchers are exploring ways to incorporate this compound into polymer blends to enhance device performance and stability.

Safety considerations are paramount when working with any chemical compound. While 2-Chloromethyl-5-hydroxy-3-phenylpyridine is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed during handling and storage. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

In conclusion, 2-Chloromethyl-5-hydroxy-3-phenylpyridine (CAS No. 1807211-83-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.